Cas no 1000340-38-4 (4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1000340-38-4
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD09880130
• CID: 840565
• PubChem ID: 24729568
• Update Time: 2025-11-02

4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine
• 3-Amino-4-chloro-7-azaindole
• 4-CHLORO-3-AMINO-7-AZAINDOLE
• 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-ylamine
• FCH875284
• 0028AA
• SB14384
• AX8236508
• ST24043516
• 1H-Pyrrolo[2,3-b]pyridin-3-amine, 4-chloro-
• 1000340-38-4
• AKOS006313302
• MFCD09880130
• P16076
• DS-11425
• CS-0054382
• DTXSID60646887

• MDL： MFCD09880130
• Inchi： 1S/C7H6ClN3/c8-4-1-2-10-7-6(4)5(9)3-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： YKPPFTFSPGZWLB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(=CN2)N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.533
• PSA: 54.70000
• LogP: 2.37970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine

Comprehensive Overview of 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS No. 1000340-38-4): Properties, Applications, and Research Insights

The compound 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS No. 1000340-38-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolopyridine derivative, characterized by a fused pyrrole and pyridine ring system, serves as a versatile scaffold for drug discovery. Its chloro and amine functional groups enable diverse chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine has surged, particularly in the development of kinase inhibitors and anticancer agents. Researchers are actively exploring its potential in targeting JAK-STAT signaling pathways, a hot topic in oncology and immunology. The compound's ability to modulate protein-protein interactions has also sparked interest in neurodegenerative disease research, aligning with growing public awareness of conditions like Alzheimer's and Parkinson's.

The synthesis of CAS 1000340-38-4 typically involves multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. Advanced purification techniques such as preparative HPLC ensure high purity (>98%), a critical factor for pharmaceutical applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the structural integrity of this building block.

From a commercial perspective, 4-Chloro-pyrrolopyridin-3-amine (a common search variant) is increasingly listed on chemical marketplaces, with suppliers emphasizing GMP-compliant production and custom synthesis services. The compound's stability under various storage conditions (typically 2-8°C in inert atmosphere) makes it suitable for global distribution. Quality control certificates including COA (Certificate of Analysis) are now standard industry practice.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound. Its amine group readily forms amide bonds with carboxylic acids, enabling conjugation with fluorescent probes or PEG linkers – techniques frequently searched by researchers in molecular imaging. This aligns with the rising interest in theranostic agents that combine therapeutic and diagnostic functions.

Environmental and safety considerations for 1000340-38-4 follow standard laboratory protocols. While not classified as hazardous under current regulations, proper handling with PPE (personal protective equipment) is recommended. Disposal should comply with REACH guidelines, a frequently searched regulatory framework in the chemical industry.

The patent landscape reveals growing intellectual property activity around pyrrolopyridine derivatives, with particular focus on their use in targeted therapy formulations. Recent publications in journals like Journal of Medicinal Chemistry highlight structure-activity relationship (SAR) studies involving this scaffold, addressing common researcher queries about bioisosteric replacements and metabolic stability improvements.

For laboratory procurement, key search terms include "buy 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine" and "CAS 1000340-38-4 supplier". Reputable vendors provide detailed technical data sheets containing solubility data (typically soluble in DMSO and DMF), melting point range (often 210-215°C with decomposition), and recommended storage conditions – information highly valued by synthetic chemists.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. Its molecular weight (167.58 g/mol) and hydrogen bond donor/acceptor count make it suitable for designing small molecule degraders, a trending topic in pharmaceutical forums and conferences.